Cas no 5181-05-5 (Propanedinitrile,2-amino-)

Propanedinitrile,2-amino- (CAS 628-87-5) is a nitrile-based organic compound characterized by its two cyano groups and an amino substituent. This structure imparts reactivity suitable for applications in organic synthesis, particularly as a precursor for heterocyclic compounds and pharmaceuticals. Its high electron-withdrawing capacity and bifunctional nature make it valuable in nucleophilic addition reactions and as a building block for complex molecular architectures. The compound exhibits stability under standard conditions, facilitating handling and storage. Its purity and consistent performance are critical for research and industrial processes requiring precise intermediates. Propanedinitrile,2-amino- is often utilized in specialized chemical syntheses where controlled reactivity and functional group compatibility are essential.

Propanedinitrile,2-amino- structure

Product Name:Propanedinitrile,2-amino-

CAS No:5181-05-5

MF:C₃H₃N₃

MW:81.076019525528

CID:377313

PubChem ID:151258

Update Time:2025-05-28

Propanedinitrile,2-amino- Chemical and Physical Properties

Names and Identifiers

- Propanedinitrile,2-amino-
- Aminomalononitrile; propanedinitrile, 2-amino-; Propanedinitrile, amino-
- Aminomalononitrile
- DTXSID40199760
- GXDKXRIMUVUELI-UHFFFAOYSA-N
- 2-aminomalononitrile
- 5181-05-5
- Propanedinitrile, amino-
- EN300-77237
- 2-aminopropanedinitrile
- AKOS006280584
- Inchi： 1S/C3H3N3/c4-1-3(6)2-5/h3H,6H2
- InChI Key： GXDKXRIMUVUELI-UHFFFAOYSA-N
- SMILES： NC(C#N)C#N

Computed Properties

Exact Mass: 81.03279
Monoisotopic Mass: 81.033
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 104
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 73.6Å²

Experimental Properties

Density: 1.177
Boiling Point: 232.5°Cat760mmHg
Flash Point: 94.4°C
Refractive Index: 1.471
PSA: 73.6

Propanedinitrile,2-amino- Pricemore >>

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